N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine

• Molecular Formula: C20H30ClN3O
• Molecular Weight: 363.9 g/mol
• IUPAC Name: N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine
• InChI: InChI=1S/C20H30ClN3O/c1-2-3-4-5-6-7-12-22-13-8-14-23-19-11-15-24(25)20-16-17(21)9-10-18(19)20/h9-11,15-16,22,25H,2-8,12-14H2,1H3
• InChI Key: VIOIYFCDKJWGFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCNCCCN=C1C=CN(C2=C1C=CC(=C2)Cl)O

Description

N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine is a synthetic compound that belongs to the class of quinoline derivatives. These compounds are known for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties . The unique structure of this compound, featuring a quinoline core with a chloro and hydroxy substitution, makes it a subject of interest in various scientific research fields.

Preparation Methods

The synthesis of N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine typically involves multiple steps. One common method includes the nucleophilic substitution reaction of 4,7-dichloroquinoline with α,ω-diaminoalkanes of variable carbon-chain length . The reaction conditions often involve refluxing in ethanol under ultrasonic irradiation to enhance the reaction rate and yield . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions using agents like sodium borohydride can convert the quinoline core to its corresponding hydroquinoline derivatives.

Substitution: Nucleophilic substitution reactions with different amines or alcohols can lead to the formation of various substituted quinoline derivatives.

Scientific Research Applications

N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex quinoline derivatives with potential biological activities.

Biology: The compound exhibits antimicrobial and antimalarial activities, making it a candidate for developing new therapeutic agents.

Medicine: Its anticancer properties are being explored for potential use in cancer treatment.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine involves its interaction with various molecular targets. The quinoline core can intercalate with DNA, disrupting its function and leading to cell death . Additionally, the compound can inhibit enzymes involved in critical biological pathways, contributing to its antimicrobial and anticancer activities .

Comparison with Similar Compounds

N-[3-[(7-chloro-1-hydroxyquinolin-4-ylidene)amino]propyl]octan-1-amine can be compared with other quinoline derivatives such as:

Chloroquine: Known for its antimalarial activity, chloroquine shares a similar quinoline core but lacks the extended alkyl chain and specific substitutions.

Quinoline N-oxides: These compounds have similar structures but differ in their oxidation state, leading to different biological activities.

Hydroxyquinolines: These derivatives have hydroxyl groups at different positions on the quinoline ring, affecting their chemical reactivity and biological properties.